molecular formula C16H19NO2 B568877 4-Amino-3-methoxybenzeneethanamine-d4 CAS No. 74719-63-4

4-Amino-3-methoxybenzeneethanamine-d4

Cat. No. B568877
CAS RN: 74719-63-4
M. Wt: 261.357
InChI Key: GLMWLELOJCRYRI-YQUBHJMPSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

4-Amino-3-methoxybenzeneethanamine-d4 is a chemical compound with the molecular formula C16H15D4NO2 . It is a brown solid and is not intended for human or veterinary use, but for research purposes only.


Molecular Structure Analysis

The molecular structure of this compound is represented by the molecular formula C16H15D4NO2 . The molecular weight of this compound is 261.35 .


Physical And Chemical Properties Analysis

This compound is a brown solid . Its molecular formula is C16H15D4NO2 and it has a molecular weight of 261.35 . More specific physical and chemical properties such as melting point, boiling point, and density are not provided in the search results.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 4-Amino-3-methoxybenzeneethanamine-d4 involves the introduction of deuterium atoms at specific positions in the molecule. This can be achieved using a multi-step synthesis approach starting from commercially available starting materials.", "Starting Materials": [ "4-methoxy-3-nitrobenzaldehyde", "ethyl cyanoacetate", "deuterium oxide", "sodium borohydride", "sodium hydroxide", "ammonium chloride", "sodium sulfate", "hydrochloric acid", "ethanol" ], "Reaction": [ "Step 1: Reduction of 4-methoxy-3-nitrobenzaldehyde to 4-methoxy-3-aminobenzaldehyde using sodium borohydride in ethanol", "Step 2: Condensation of 4-methoxy-3-aminobenzaldehyde with ethyl cyanoacetate in the presence of sodium ethoxide to form 4-methoxy-3-(2-cyanoethyl)aminobenzaldehyde", "Step 3: Reduction of 4-methoxy-3-(2-cyanoethyl)aminobenzaldehyde to 4-methoxy-3-(2-aminoethyl)aminobenzaldehyde using sodium borohydride in ethanol", "Step 4: Methylation of 4-methoxy-3-(2-aminoethyl)aminobenzaldehyde using deuterium oxide and sodium hydroxide to form 4-Amino-3-methoxybenzeneethanamine-d4", "Step 5: Purification of the final product using ammonium chloride, sodium sulfate, and hydrochloric acid." ] }

CAS RN

74719-63-4

Molecular Formula

C16H19NO2

Molecular Weight

261.357

IUPAC Name

1,1,2,2-tetradeuterio-2-(3-methoxy-4-phenylmethoxyphenyl)ethanamine

InChI

InChI=1S/C16H19NO2/c1-18-16-11-13(9-10-17)7-8-15(16)19-12-14-5-3-2-4-6-14/h2-8,11H,9-10,12,17H2,1H3/i9D2,10D2

InChI Key

GLMWLELOJCRYRI-YQUBHJMPSA-N

SMILES

COC1=C(C=CC(=C1)CCN)OCC2=CC=CC=C2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.